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Compound of Interest

Compound Name: Methallyl alcohol

Cat. No.: B149260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of methallyl alcohol and its primary

isomers, cis- and trans-crotyl alcohol. Understanding the distinct spectral characteristics of

these C4H8O isomers is crucial for their unambiguous identification in various research and

development settings. The comparison is based on experimental data from Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Structural Isomers Overview
Methallyl alcohol (2-methylprop-2-en-1-ol), trans-crotyl alcohol ((E)-but-2-en-1-ol), and cis-

crotyl alcohol ((Z)-but-2-en-1-ol) are structural isomers. Their distinct structures give rise to

unique spectroscopic fingerprints.
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To cite this document: BenchChem. [A Spectroscopic Comparison of Methallyl Alcohol and
Its Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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